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Abstract

M 344 is a potent, cell-permeable inhibitor of histone deacetylases (HDACSs) with an IC50 value
of approximately 100 nM.[1][2][3] As a benzamide derivative, it induces hyperacetylation of
histones, leading to chromatin relaxation and altered gene expression.[3] These epigenetic
modifications result in cell cycle arrest, induction of apoptosis, and inhibition of cell proliferation
in various cancer cell lines.[3][4] This document provides detailed protocols for the preparation
of M 344 stock solutions using Dimethyl Sulfoxide (DMSO) and its application in cell-based
assays, including a method for evaluating its effect on histone acetylation.

Chemical and Physical Properties

A comprehensive summary of the key quantitative data for M 344 is presented in Table 1. This
information is crucial for accurate preparation of stock solutions and for understanding the
compound's characteristics.
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Property Value Reference
Molecular Formula C16H25N303 [5]
Molecular Weight 307.39 g/mol [5]1[6]

CAS Number 251456-60-7 [5][7]
Appearance White to beige solid/powder [1][6]

Purity >98% (HPLC) [3][5]

ICso (HDAC) ~100 nM [1][21[3]
Solubility in DMSO 10 mg/mL to 62 mg/mL [11181I9]
Storage (Powder) -20°C for up to 3 years [4]

) -80°C for up to 6 months;
Storage (in DMSO) . [4]
-20°C for up to 1 month

Mechanism of Action

M 344 exerts its biological effects primarily through the inhibition of histone deacetylases.
HDACSs are enzymes that remove acetyl groups from lysine residues on histone tails, leading to
a more condensed chromatin structure and transcriptional repression. By inhibiting HDACs, M
344 promotes the accumulation of acetylated histones, resulting in a more open chromatin
state that allows for the transcription of tumor suppressor genes and other genes involved in
cell cycle regulation and apoptosis.

In addition to its effects on histone acetylation, M 344 has also been shown to impact
mitochondrial function, leading to a decrease in the mitochondrial membrane potential and the
release of pro-apoptotic factors.[2] Furthermore, some studies suggest that M 344 can interfere
with the cytoskeleton by inhibiting tubulin polymerization.[10]
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1. Weigh M 344 Powder 2. Add appropriate volume of DMSO 3. Vortex until fully dissolved " o e
@—’( (e.g., 3.074 mg) > (e.g., 1 mL for 10 mM) (may require gentle warming to 37°C) 4. Aliquot into sterile tubes & ST a-Are e
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1201579#preparing-m-344-stock-solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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